Cas no 151362-69-5 (Adenosine-2,8-t2,N-cyclohexyl- (9CI))

• Product Name: Adenosine-2,8-t2,N-cyclohexyl- (9CI)
• CAS No: 151362-69-5
• MF: C₁₆H₂₃N₅O₄
• MW: 353.401141881943
• CID: 99563
• Update Time: 2022-07-26

Adenosine-2,8-t2,N-cyclohexyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine-2,8-t2,N-cyclohexyl- (9CI)
• N 6-CYCLOHEXYLADENOSINE-[2,8-3H]
• CYCLOHEXYLADENOSINE, N6-[ADENINE-2,8-3H]-

• Inchi： 1S/C16H23N5O4/c22-6-10-12(23)13(24)16(25-10)21-8-19-11-14(17-7-18-15(11)21)20-9-4-2-1-3-5-9/h7-10,12-13,16,22-24H,1-6H2,(H,17,18,20)/t10-,12-,13-,16-/m1/s1/i7T,8T
• InChI Key： SZBULDQSDUXAPJ-OEFUQVRKSA-N
• SMILES： N1(C([3H])=NC2C(=NC([3H])=NC1=2)NC1CCCCC1)[C@H]1[C@H](O)[C@H](O)[C@@H](CO)O1

Computed Properties

• Exact Mass: 353.191
• Monoisotopic Mass: 353.191
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 126A^2

Adenosine-2,8-t2,N-cyclohexyl- (9CI) Security Information

• Hazardous Material transportation number：UN 2910 7
• WGK Germany：3
• Hazard Category Code： 11-36/37/38
• Safety Instruction： 16-26-36
• Hazardous Material Identification：
• Storage Condition：−20°C